Cas no 2171649-08-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid
• CAS No: 2171649-08-2
• MF: C₂₅H₂₄N₂O₅S
• MW: 464.533465385437
• CID: 6246262
• PubChem ID: 165553148
• Update Time: 2025-05-20

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid
• 2171649-08-2
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]butanoic acid
• EN300-1490567

• Inchi： 1S/C25H24N2O5S/c28-22(29)12-5-13-26-24(30)23(21-11-6-14-33-21)27-25(31)32-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,6-11,14,20,23H,5,12-13,15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： LQNTZIOZAWFHAZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(NCCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.14059304g/mol
• Monoisotopic Mass: 464.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 133Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid (CAS No. 2171649-08-2)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid (CAS No. 2171649-08-2) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a thiophene ring and an Fmoc group, makes it a valuable building block for designing bioactive peptides and small molecules. Researchers and chemists frequently search for this compound due to its applications in drug discovery, bioconjugation, and material science. The growing interest in peptide-based therapeutics and targeted drug delivery systems has further amplified its relevance in modern scientific studies.

One of the key features of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, allowing for sequential peptide chain elongation. This property aligns with the current trend toward green chemistry and sustainable synthesis, as Fmoc-based strategies often reduce the need for harsh deprotection conditions. Additionally, the thiophene moiety introduces unique electronic and steric properties, which can enhance the binding affinity of peptides to biological targets, a topic frequently explored in structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery and computational chemistry, CAS No. 2171649-08-2 is often referenced as a scaffold for virtual screening and molecular docking simulations. The compound's structural complexity and functional groups make it an ideal candidate for exploring protein-ligand interactions and fragment-based drug design. Recent advancements in machine learning for chemical property prediction have also highlighted the importance of such derivatives in training models for bioactivity prediction and ADMET profiling.

From a commercial perspective, the demand for 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid is driven by its role in producing custom peptides and therapeutic candidates. Pharmaceutical companies and contract research organizations (CROs) frequently inquire about its availability, purity, and scalable synthesis methods. The compound's CAS registry number (2171649-08-2) is often used in patent filings and regulatory submissions, underscoring its significance in intellectual property and drug development pipelines.

Another area of interest is the compound's potential in biomaterials and nanotechnology. The thiophene group can participate in π-stacking interactions, which are crucial for designing conducting polymers and self-assembling nanostructures. This aligns with the rising popularity of bioelectronic devices and smart drug delivery systems, where peptide-based materials play a pivotal role. Researchers exploring hybrid organic-inorganic materials often consider derivatives like CAS No. 2171649-08-2 for their tunable properties.

In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid (CAS No. 2171649-08-2) is a multifaceted compound with broad applications in peptide chemistry, drug discovery, and material science. Its structural attributes, combined with the growing emphasis on precision medicine and sustainable synthesis, ensure its continued relevance in scientific and industrial research. As the fields of AI-augmented chemistry and bioconjugation evolve, this compound is poised to remain a critical tool for innovators worldwide.